Cas no 330982-41-7 (5,7-dichloro-2,1,3-benzoxadiazol-4-amine)
5,7-dichloro-2,1,3-benzoxadiazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dichlorobenzo[c][1,2,5]oxadiazol-4-amine
- 5,7-dichloro-2,1,3-benzoxadiazol-4-amine
- 4-Amino-5,7-dichlorobenzofurazan
- 5,7-dichloro-2,1,3-benzoxadiazol-4-amine(SALTDATA: FREE)
- CHEMBRDG-BB 5256245
- DB-358691
- LPYPMZSBOBFGBF-UHFFFAOYSA-N
- MFCD00168460
- AKOS006222500
- CS-0367028
- BS-37653
- DTXSID30346049
- 5,7-Dichloro-2,1,3-benzoxadiazol-4-amine #
- 330982-41-7
-
- MDL: MFCD00168460
- Inchi: 1S/C6H3Cl2N3O/c7-2-1-3(8)5-6(4(2)9)11-12-10-5/h1H,9H2
- InChI Key: LPYPMZSBOBFGBF-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C2C1=NON=2)N)Cl
Computed Properties
- Exact Mass: 202.96500
- Monoisotopic Mass: 202.9653171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- Density: 1.714
- Boiling Point: 339.8°C at 760 mmHg
- Flash Point: 159.3°C
- Refractive Index: 1.712
- PSA: 64.94000
- LogP: 2.69300
5,7-dichloro-2,1,3-benzoxadiazol-4-amine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,7-dichloro-2,1,3-benzoxadiazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM305267-5g |
5,7-Dichlorobenzo[c][1,2,5]oxadiazol-4-amine |
330982-41-7 | 95% | 5g |
$290 | 2021-06-17 | |
| Chemenu | CM305267-1g |
5,7-Dichlorobenzo[c][1,2,5]oxadiazol-4-amine |
330982-41-7 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM305267-5g |
5,7-Dichlorobenzo[c][1,2,5]oxadiazol-4-amine |
330982-41-7 | 95% | 5g |
$*** | 2023-05-30 | |
| abcr | AB219421-1 g |
5,7-Dichloro-2,1,3-benzoxadiazol-4-amine; 95% |
330982-41-7 | 1 g |
€137.20 | 2023-07-20 | ||
| TRC | D482695-50mg |
5,7-dichloro-2,1,3-benzoxadiazol-4-amine |
330982-41-7 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482695-100mg |
5,7-dichloro-2,1,3-benzoxadiazol-4-amine |
330982-41-7 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D482695-500mg |
5,7-dichloro-2,1,3-benzoxadiazol-4-amine |
330982-41-7 | 500mg |
$ 80.00 | 2022-06-05 | ||
| abcr | AB219421-1g |
5,7-Dichloro-2,1,3-benzoxadiazol-4-amine, 95%; . |
330982-41-7 | 95% | 1g |
€137.20 | 2025-02-16 | |
| 1PlusChem | 1P00C69X-1g |
5,7-dichloro-2,1,3-benzoxadiazol-4-amine |
330982-41-7 | 95% | 1g |
$61.00 | 2025-02-25 | |
| A2B Chem LLC | AF67205-1g |
5,7-dichloro-2,1,3-benzoxadiazol-4-amine |
330982-41-7 | 95% | 1g |
$61.00 | 2024-04-20 |
5,7-dichloro-2,1,3-benzoxadiazol-4-amine Suppliers
5,7-dichloro-2,1,3-benzoxadiazol-4-amine Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 5,7-dichloro-2,1,3-benzoxadiazol-4-amine
5,7-Dichloro-2,1,3-Benzoxadiazol-4-Amine: A Comprehensive Overview
The compound 5,7-dichloro-2,1,3-benzoxadiazol-4-amine (CAS No. 330982-41-7) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoxadiazoles, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of chlorine atoms at positions 5 and 7, along with an amine group at position 4, imparts distinct chemical reactivity and functional properties to this molecule.
Recent studies have highlighted the importance of benzoxadiazoles in materials science, particularly in the development of advanced materials for optoelectronic devices. The 5,7-dichloro substitution pattern has been shown to enhance the molecule's stability and electronic conductivity, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have also explored the use of this compound in drug design, where its structural flexibility allows for the creation of bioactive molecules with potential therapeutic applications.
The synthesis of 5,7-dichloro-2,1,3-benzoxadiazol-4-amine involves a multi-step process that typically begins with the preparation of the corresponding benzoxadiazole derivative. The introduction of chlorine atoms at positions 5 and 7 is achieved through electrophilic substitution reactions, while the amine group is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and improving yields.
One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions due to its functional groups. The amine group at position 4 can act as a nucleophile or base in condensation reactions, while the chlorine atoms at positions 5 and 7 can undergo substitution or elimination reactions under appropriate conditions. These reactivity patterns have been exploited in the design of novel materials with tailored properties.
In terms of physical properties, 5,7-dichloro-2,1,3-benzoxadiazol-4-amine exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents is moderate but can be enhanced through functionalization or co-crystallization techniques. The compound's UV-vis absorption spectrum shows strong absorbance in the visible region, which is attributed to its conjugated aromatic system.
Recent research has also focused on the biological activity of this compound. Studies have demonstrated that 5,7-dichloro-2,1,3-benzoxadiazol-4-amine exhibits moderate antibacterial and antifungal properties due to its ability to disrupt microbial cell membranes. Additionally, preliminary results suggest that this compound may have potential as a chemotherapeutic agent against certain types of cancer cells by inducing apoptosis through mitochondrial dysfunction.
From an environmental perspective, the degradation pathways of 5,7-dichloro-2,1,3-benzoxadiazol-4-amine under various conditions have been investigated. Results indicate that the compound undergoes slow photodegradation under UV light exposure but remains stable under normal environmental conditions. This stability raises concerns about its persistence in ecosystems; however, further studies are needed to fully understand its environmental impact.
In conclusion,5,7-dichloro, benzoxadiazole, amine are key components that define this compound's identity and functionality. Its unique combination of structural features and chemical reactivity makes it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses,5,7-dichloro, benzoxadiazole, amine will undoubtedly play an increasingly important role in shaping future advancements across multiple disciplines.
330982-41-7 (5,7-dichloro-2,1,3-benzoxadiazol-4-amine) Related Products
- 2691905-72-1(2,1,3-Benzoxadiazole-4,5-diamine, 7-chloro-)
- 80277-04-9(5-chloro-2,1,3-benzoxadiazol-4-amine)
- 15944-78-2(5,7-Dichloro-4-nitro-2,1,3-benzoxadiazole)
- 80277-06-1(7-Chloro-2,1,3-benzoxadiazol-4-amine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)